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Compound of Interest

Compound Name: L-Cysteine-13C3,15N

CAS No.: 202406-97-1

Cat. No.: B1144976

Get Quote

This in-depth technical guide provides a comprehensive overview of the chemical structure,

properties, and applications of L-Cysteine-¹³C₃,¹⁵N, a stable isotope-labeled amino acid crucial

for advancements in metabolic research, proteomics, and drug development. This document is

intended for researchers, scientists, and drug development professionals.

Chemical Structure and Properties
L-Cysteine-¹³C₃,¹⁵N is a form of L-Cysteine where all three carbon atoms are substituted with

the stable isotope carbon-13 (¹³C), and the nitrogen atom is substituted with the stable isotope

nitrogen-15 (¹⁵N). This labeling results in a molecule that is chemically identical to its unlabeled

counterpart but has a greater mass, allowing it to be distinguished and traced in biological

systems using mass spectrometry and NMR spectroscopy.[1]

Chemical Structure:

Caption: Chemical structure of L-Cysteine-¹³C₃,¹⁵N.
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The key physicochemical properties of L-Cysteine-¹³C₃,¹⁵N are summarized in the table below.

This data is compiled from various commercial suppliers and databases.[2][3][4]

Property Value

CAS Number 202406-97-1

Molecular Formula HS¹³CH₂¹³CH(¹⁵NH₂)¹³COOH

Molecular Weight 125.13 g/mol

Appearance Solid

Melting Point 220 °C (decomposes)

Isotopic Purity ≥99 atom %

Chemical Purity ≥98%

Storage Conditions 2-8°C, protect from light

Spectroscopic Data
While specific spectra for L-Cysteine-¹³C₃,¹⁵N are not readily available in public databases, the

expected NMR chemical shifts can be approximated from the data for unlabeled L-Cysteine.

The key feature of the labeled compound's NMR spectra would be the observation of signals in

¹³C and ¹⁵N NMR, as well as characteristic splitting patterns arising from ¹³C-¹⁵N and ¹³C-¹³C

spin-spin coupling, which are absent in the unlabeled molecule.

Reference NMR Chemical Shifts for L-Cysteine (unlabeled):

Atom
¹H Chemical Shift
(ppm)

¹³C Chemical Shift
(ppm)

¹⁵N Chemical Shift
(ppm)

α-H ~3.95 ~56.0 ~35.0

β-H ~3.04 ~28.0 -

COOH - ~172.0 -

NH₂ - - ~35.0
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Note: Chemical shifts are pH-dependent. The values provided are approximate and for

reference purposes.

Applications in Research and Drug Development
L-Cysteine-¹³C₃,¹⁵N is a powerful tool in various research fields, primarily due to its utility as a

tracer in biological systems.

Metabolic Flux Analysis: It is used to trace the metabolic fate of cysteine in cells and

organisms, providing insights into biochemical pathways.

Quantitative Proteomics: In techniques like Stable Isotope Labeling by Amino Acids in Cell

Culture (SILAC), L-Cysteine-¹³C₃,¹⁵N is incorporated into proteins, allowing for the accurate

quantification of protein abundance between different cell populations.

Protein Structure and Dynamics: The isotopic labels serve as probes in NMR spectroscopy

to study protein structure, folding, and dynamics.

Drug Development: It can be used as an internal standard in pharmacokinetic and

pharmacodynamic studies to accurately quantify drug metabolites.

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving L-

Cysteine-¹³C₃,¹⁵N. These protocols are synthesized from established research practices.

Metabolic Labeling of Cultured Cells
This protocol describes the incorporation of L-Cysteine-¹³C₃,¹⁵N into the proteome of cultured

mammalian cells for quantitative proteomics (SILAC).
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Caption: SILAC workflow for quantitative proteomics.
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Materials:

SILAC-grade cell culture medium deficient in L-cysteine.

"Light" L-cysteine (unlabeled).

"Heavy" L-Cysteine-¹³C₃,¹⁵N.

Dialyzed fetal bovine serum (FBS).

Phosphate-buffered saline (PBS).

Cell lysis buffer (e.g., RIPA buffer).

Protease inhibitors.

Trypsin (proteomics grade).

Procedure:

Media Preparation: Prepare "light" and "heavy" SILAC media by supplementing the cysteine-

deficient medium with either unlabeled L-cysteine or L-Cysteine-¹³C₃,¹⁵N, respectively, at the

normal concentration required for the cell line. Add dialyzed FBS.

Cell Culture: Culture the control cell population in the "light" medium and the experimental

cell population in the "heavy" medium for at least five cell divisions to ensure near-complete

incorporation of the labeled amino acid.

Harvesting and Mixing: Harvest the cells from both populations, count them, and mix equal

numbers of cells from the "light" and "heavy" cultures.

Protein Extraction: Wash the mixed cell pellet with PBS and lyse the cells using a suitable

lysis buffer containing protease inhibitors.

Protein Digestion: Quantify the protein concentration of the lysate. Take a desired amount of

protein and perform in-solution or in-gel digestion with trypsin.
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Mass Spectrometry: Analyze the resulting peptide mixture by liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Data Analysis: Use specialized software to identify peptides and quantify the relative

abundance of proteins based on the intensity ratios of the "light" and "heavy" peptide pairs.

Sample Preparation for Mass Spectrometry Analysis of
Metabolites
This protocol outlines the extraction of metabolites from cells labeled with L-Cysteine-¹³C₃,¹⁵N

for metabolic flux analysis.
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Culture cells with L-Cysteine-¹³C₃,¹⁵N

Harvest and wash cells

Quench metabolism (e.g., cold methanol)

Lyse cells and extract metabolites

Centrifuge to remove debris

Collect supernatant

Analyze by LC-MS or GC-MS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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